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Compound of Interest

Compound Name: D-Arabinose-d6

Cat. No.: B15141853

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of
D-Arabinose-d6, a deuterated form of the naturally occurring monosaccharide D-Arabinose.
This document is intended for use by researchers, scientists, and professionals in drug
development who utilize isotopically labeled compounds as internal standards in quantitative
analysis or as probes in metabolic studies. This guide consolidates available data on its
chemical and physical properties, provides detailed experimental protocols for its analysis, and
includes logical workflows for its application.

Core Chemical Properties

D-Arabinose-d6, also known as D-[1,2,3,4,5,5'-2He]arabinose, is a stable, isotopically labeled
version of D-Arabinose where six hydrogen atoms have been replaced with deuterium. This
substitution results in a higher molecular weight compared to its non-deuterated counterpart,
which is the key feature for its use in mass spectrometry-based applications. While specific
experimental data for the physical properties of D-Arabinose-d6 are not extensively published,
they are predicted to be very similar to those of D-Arabinose.

Data Presentation: A Comparative Analysis

The following table summarizes the key chemical and physical properties of D-Arabinose-d6,
with a comparison to the well-characterized properties of D-Arabinose.
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Property

D-Arabinose-d6

D-Arabinose

Molecular Formula

Cs2HaHeOs

CsH100s[1]

Molecular Weight 156.17 g/mol [2] 150.13 g/mol [1]

CAS Number 10323-20-3 (unlabeled)[2] 10323-20-3[1]
Assumed to be a white to off- ] ) )

Appearance _ _ White to off-white solid
white solid
Not explicitly reported;

Melting Point expected to be similar to D- 162-164 °C[1]
Arabinose
Not explicitly reported;

B o Water: 50 mg/mL, clear,
Solubility expected to be similar to D-

Arabinose

colorless to faintly yellow[1]

Optical Activity

Not explicitly reported;
expected to be similar to D-

Arabinose

[0]20/D -105 to -103 °, ¢ = 4%

(w/v) in water[1]

Isotopic Purity

Typically >98 atom % D

Not Applicable

Experimental Protocols

The utility of D-Arabinose-d6 as an internal standard is critically dependent on its isotopic
purity. The following are detailed methodologies for the determination of isotopic enrichment
and chemical purity.

Determination of Isotopic Purity by Mass Spectrometry

This protocol outlines a general method for determining the isotopic enrichment of D-
Arabinose-d6 using mass spectrometry (MS).

Methodology:

e Sample Preparation:
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o Prepare a stock solution of D-Arabinose-d6 in a suitable solvent (e.g., methanol or water)
at a concentration of 1 mg/mL.

o Prepare a corresponding stock solution of non-deuterated D-Arabinose at the same
concentration.

o Create a series of dilutions for both the labeled and unlabeled standards for linearity
assessment.

e Instrumentation and Analysis:

o Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap
instrument, coupled with an appropriate ionization source (e.g., Electrospray lonization -
ESI).

o Infuse the prepared solutions directly or via liquid chromatography (LC) into the mass
spectrometer.

o Acquire full scan mass spectra over a relevant m/z range to include the molecular ions of
both D-Arabinose and D-Arabinose-d6.

o Data Analysis:

o Determine the exact mass of the molecular ions (e.g., [M+H]* or [M+Na]*) for both the
deuterated and non-deuterated compounds.

o Measure the signal intensities of the monoisotopic peak and the peaks corresponding to
the different deuterated species (M+1, M+2, etc.).

o Correct the measured intensities for the natural isotopic abundance of 13C.

o Calculate the isotopic purity by determining the relative abundance of the fully deuterated
species compared to the total abundance of all isotopic species of the molecule.

Structural Confirmation and Purity by NMR
Spectroscopy
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Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the
structure and assessing the chemical purity of D-Arabinose-d6. Due to the high level of
deuteration, *H NMR may have limited utility, making 2H (Deuterium) and 3C NMR more
informative.

Methodology:
o Sample Preparation:

o Dissolve an accurately weighed sample of D-Arabinose-d6 in a suitable non-deuterated
solvent (e.g., DMSO or Hz20) to a final concentration of 5-10 mg/mL. The use of a non-
deuterated solvent is unconventional but necessary for 2H NMR to avoid a large solvent
signal.

e 2H NMR Spectroscopy:

o Acquire a 2H NMR spectrum. The spectrum will show signals corresponding to the
deuterium atoms at the labeled positions.

o The chemical shifts of the deuterium signals will be very similar to the proton signals in the
corresponding *H NMR spectrum of D-Arabinose.

o Integration of the 2H signals can provide a semi-quantitative measure of the deuterium
incorporation at each position.

e 13C NMR Spectroscopy:
o Acquire a proton-decoupled 3C NMR spectrum.

o The spectrum should show five distinct signals corresponding to the five carbon atoms in
the arabinose ring.

o The chemical shifts should be consistent with the structure of D-Arabinose. The absence
of significant additional peaks indicates high chemical purity.

Mandatory Visualizations
Logical Workflow for Quality Control of D-Arabinose-d6
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The following diagram illustrates a typical workflow for the quality control and use of D-
Arabinose-d6 as an internal standard in a quantitative analytical method.

Material Reception & Initial Checks Analytical Characterization

Click to download full resolution via product page

Caption: Quality Control Workflow for D-Arabinose-d6.

This in-depth technical guide provides a foundational understanding of the chemical properties
of D-Arabinose-d6 for its effective application in research and development. The provided
experimental protocols and logical workflows are intended to serve as a starting point for the
establishment of robust analytical methods utilizing this valuable internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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